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Compound of Interest

Compound Name:
N-(2-chlorophenyl)-4-

methoxybenzamide

CAS No.: 7465-92-1

Cat. No.: B1607059

Get Quote

Technical Monograph: Chemical Identity and Synthesis of N-(2-chlorophenyl)-4-
methoxybenzamide

Part 1: Chemical Identity & Informatics
Compound Overview N-(2-chlorophenyl)-4-methoxybenzamide is a lipophilic diaryl amide

frequently utilized in medicinal chemistry as a structural scaffold for kinase inhibitors, transient

receptor potential (TRP) channel modulators, and anti-inflammatory agents. It belongs to the

benzamide class, characterized by a 4-methoxybenzoyl moiety coupled to an ortho-chlorinated

aniline. The presence of the chlorine atom at the ortho position introduces significant steric

bulk, influencing the rotational freedom of the amide bond and the molecule's binding affinity in

hydrophobic pockets.
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Identifier Type Value

IUPAC Name N-(2-chlorophenyl)-4-methoxybenzamide

CAS Registry Number 7465-92-1

Molecular Formula C₁₄H₁₂ClNO₂

Molecular Weight 261.70 g/mol

SMILES COc1ccc(C(=O)Nc2ccccc2Cl)cc1

InChI String

InChI=1S/C14H12ClNO2/c1-18-11-7-5-10(6-8-

11)14(17)16-13-9-3-2-4-12(13)15/h2-9H,1H3,

(H,16,17)

InChIKey LFQSCWFLJHTTHZ-UHFFFAOYSA-N

Part 2: Synthetic Architecture
Reaction Logic & Retrosynthesis The most robust synthetic route for N-(2-chlorophenyl)-4-
methoxybenzamide is the Schotten-Baumann acylation. This involves the nucleophilic attack

of 2-chloroaniline on 4-methoxybenzoyl chloride.

Critical Consideration: The ortho-chlorine on the aniline creates steric hindrance and reduces

the nucleophilicity of the amine nitrogen via inductive electron withdrawal. Therefore, the

reaction requires an activated acylating agent (acid chloride) rather than a direct coupling

with the carboxylic acid, and a non-nucleophilic base to scavenge the HCl byproduct.

Protocol: Acyl Chloride Coupling

Reagents:

2-Chloroaniline (1.0 equiv)

4-Methoxybenzoyl chloride (1.1 equiv)

Triethylamine (TEA) or Pyridine (1.5 equiv)

Dichloromethane (DCM) [Anhydrous]
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Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or

Argon), dissolve 2-chloroaniline (10 mmol) in anhydrous DCM (20 mL).

Base Addition: Add Triethylamine (15 mmol). Cool the mixture to 0°C using an ice bath to

control the exotherm of the subsequent addition.

Acylation: Dropwise add a solution of 4-methoxybenzoyl chloride (11 mmol) in DCM (5

mL) over 15 minutes.

Why: Slow addition prevents localized overheating and minimizes di-acylation side

products.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

via TLC (Solvent system: Hexane:EtOAc 3:1). The product typically appears as a new spot

with a lower R_f than the starting aniline but higher than the acid.

Quench & Workup:

Quench with saturated NaHCO₃ solution (removes unreacted acid chloride/acid).

Extract the organic layer.[1]

Wash with 1M HCl (removes unreacted aniline and TEA).

Wash with Brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(Silica gel, Gradient 0–30% EtOAc in Hexanes).

Visual Workflow (DOT Diagram)
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Caption: Step-by-step synthetic workflow for the Schotten-Baumann acylation of 2-

chloroaniline.

Part 3: Physicochemical Profiling & Characterization
To ensure scientific integrity, the synthesized compound must be validated using the following

self-consistent data points.
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Predicted Properties Table

Property Value / Range Significance

LogP (Lipophilicity) ~3.5 – 3.8

High lipophilicity suggests

good membrane permeability

but potential solubility issues in

aqueous media.

Topological Polar Surface Area

(TPSA)
~38 Å²

Low TPSA indicates high

potential for blood-brain barrier

(BBB) penetration.

H-Bond Donors/Acceptors 1 Donor / 2 Acceptors
Classic drug-like profile

(Lipinski compliant).

Melting Point 130 – 140°C (Predicted)
Sharp melting point range

indicates high purity.

Spectroscopic Validation (NMR Signatures)

¹H NMR (DMSO-d₆, 400 MHz):

δ 3.83 (s, 3H): Distinct singlet for the Methoxy (-OCH₃) group.

δ 9.5–10.0 (s, 1H): Broad singlet for the Amide (-NH-) proton. Downfield shift due to

hydrogen bonding and electron withdrawal by the carbonyl.

δ 7.0–8.0 (m, 8H): Aromatic region. Look for the AA'BB' system of the 4-methoxy ring and

the complex multiplet of the ortho-substituted chloro-ring.

Part 4: Biological Context & Applications[6][8][9]
Scaffold Utility While N-(2-chlorophenyl)-4-methoxybenzamide is often used as a chemical

intermediate, its structure is a "privileged scaffold" in drug discovery.

Kinase Inhibition: The benzamide core mimics the adenine ring of ATP, allowing it to bind to

the hinge region of kinases. The ortho-chloro group often occupies a hydrophobic pocket

(e.g., the "gatekeeper" region), improving selectivity.
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TRP Channel Modulation: Analogs of this compound are investigated as antagonists for

TRPV1 or TRPM8 channels, relevant in pain management.

Anti-inflammatory Pathways: Structurally similar to salicylamides (e.g., Niclosamide), these

compounds can uncouple oxidative phosphorylation or inhibit NF-κB signaling.

Signaling Pathway Hypothesis (Graphviz) The following diagram illustrates how a benzamide-

based inhibitor might interact within a generic kinase signaling cascade (e.g., MAPK/ERK).
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Caption: Hypothetical mechanism of action where the benzamide scaffold inhibits downstream

kinase signaling (e.g., MEK/ERK).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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